Cas no 959396-79-3 (2,2-dimethylpropanoic acid;rel-(1R,2S,6S)-norcaran-2-amine)

• Product Name: 2,2-dimethylpropanoic acid;rel-(1R,2S,6S)-norcaran-2-amine
• CAS No: 959396-79-3
• MF: C₉H₁₄F₃NO₂
• MW: 225.21
• CID: 5289676
• Update Time: 2026-03-09

2,2-dimethylpropanoic acid;rel-(1R,2S,6S)-norcaran-2-amine Chemical and Physical Properties

Names and Identifiers

• rel-(1R,2S,6S)-bicyclo[4.1.0]heptan-2-amine pivalate
• 2,2-dimethylpropanoic acid;rel-(1R,2S,6S)-norcaran-2-amine

• Inchi： 1S/C7H13N.C2HF3O2/c8-7-3-1-2-5-4-6(5)7;3-2(4,5)1(6)7/h5-7H,1-4,8H2;(H,6,7)/t5-,6+,7-;/m1./s1
• InChI Key： FXENLLLNYAEVTD-FNCXLRSCSA-N
• SMILES： C(F)(F)(F)C(=O)O.N[C@@H]1CCC[C@@H]2C[C@H]12

Additional information on 2,2-dimethylpropanoic acid;rel-(1R,2S,6S)-norcaran-2-amine

Professional Overview of rel-(1R,2S,6S)-Norcaran-2-Amine (CAS No. 959396-79-3)

Rel-(1R,2S,6S)-norcaran-2-amine, a chiral nitrogen-containing heterocyclic compound with the CAS registry number 959396793, has garnered significant attention in recent years due to its unique structural features and emerging applications in medicinal chemistry. This compound belongs to the norcamane family of alkaloids and exhibits a complex three-dimensional conformation stabilized by its stereogenic centers at positions 1R and 6S. Its molecular formula is C₈H₁₅N₊, corresponding to a molar mass of approximately 141.8 g/mol. The compound's asymmetric carbon atoms confer distinct stereochemical properties that are critical for its biological interactions.

The synthesis of rel-(1R, 4. In pharmaceutical research,